Cas no 30121-03-0 (1-Naphthaleneacetaldehyde,a-[2-(diethylamino)ethyl]-a-(1-methylethyl)-)
![1-Naphthaleneacetaldehyde,a-[2-(diethylamino)ethyl]-a-(1-methylethyl)- structure](https://www.kuujia.com/scimg/cas/30121-03-0x500.png)
30121-03-0 structure
Product name:1-Naphthaleneacetaldehyde,a-[2-(diethylamino)ethyl]-a-(1-methylethyl)-
1-Naphthaleneacetaldehyde,a-[2-(diethylamino)ethyl]-a-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Naphthaleneacetaldehyde,a-[2-(diethylamino)ethyl]-a-(1-methylethyl)-
- 2-[2-(diethylamino)ethyl]-3-methyl-2-naphthalen-1-ylbutanal
- alpha-(2-(Diethylamino)ethyl)-alpha-isopropyl-1-naphthaleneacetaldehyde
- 2-[2-(DIETHYLAMINO)ETHYL]-3-METHYL-2-(NAPHTHALEN-1-YL)BUTANAL
- 1-Naphthaleneacetaldehyde, alpha-(2-(diethylamino)ethyl)-alpha-isopropyl-
- DTXSID40952539
- 30121-03-0
- BRN 2148824
-
- Inchi: InChI=1S/C21H29NO/c1-5-22(6-2)15-14-21(16-23,17(3)4)20-13-9-11-18-10-7-8-12-19(18)20/h7-13,16-17H,5-6,14-15H2,1-4H3
- InChI Key: JWEUZDWBSXAJKG-UHFFFAOYSA-N
- SMILES: CCN(CCC(C1=CC=CC2=CC=CC=C12)(C=O)C(C)C)CC
Computed Properties
- Exact Mass: 311.22507
- Monoisotopic Mass: 311.225
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 8
- Complexity: 363
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.3Ų
- XLogP3: 4.9
Experimental Properties
- Density: 1.002
- Boiling Point: 442.1°Cat760mmHg
- Flash Point: 155.9°C
- Refractive Index: 1.548
- PSA: 20.31
1-Naphthaleneacetaldehyde,a-[2-(diethylamino)ethyl]-a-(1-methylethyl)- Related Literature
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E. Shuang,Jian-Hua Wang,Xu-Wei Chen Nanoscale, 2020,12, 6852-6860
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Katharina Hunger,Laura Buschhaus,Nadine Schmeling,Claudia Staudt,Anna Pfeifer,Karl Kleinermanns Phys. Chem. Chem. Phys., 2012,14, 4538-4547
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Lukasz Szatkowski,Agnieszka Dybala-Defratyka,Charlie Batarseh,Jochanan Blum,Ludwik Halicz,Faina Gelman New J. Chem., 2013,37, 2241-2244
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